molecular formula C9H12FN B13238696 2-Fluoro-1-(4-methylphenyl)ethan-1-amine

2-Fluoro-1-(4-methylphenyl)ethan-1-amine

Cat. No.: B13238696
M. Wt: 153.20 g/mol
InChI Key: NEEXTJBVIRVOKK-UHFFFAOYSA-N
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Description

2-Fluoro-1-(4-methylphenyl)ethan-1-amine is a fluorinated aromatic amine with the molecular formula C₉H₁₂FN. Its structure comprises a 4-methylphenyl group attached to an ethanamine backbone substituted with a fluorine atom at the β-position.

Properties

Molecular Formula

C9H12FN

Molecular Weight

153.20 g/mol

IUPAC Name

2-fluoro-1-(4-methylphenyl)ethanamine

InChI

InChI=1S/C9H12FN/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9H,6,11H2,1H3

InChI Key

NEEXTJBVIRVOKK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(CF)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-1-(4-methylphenyl)ethan-1-amine typically involves the following steps:

    Starting Material: The synthesis begins with 4-methylbenzaldehyde.

    Fluorination: The aldehyde group is converted to a fluoromethyl group using a fluorinating agent such as diethylaminosulfur trifluoride (DAST).

    Reductive Amination: The fluoromethyl intermediate is then subjected to reductive amination using ammonia or an amine source in the presence of a reducing agent like sodium cyanoborohydride.

Industrial Production Methods

Industrial production of 2-Fluoro-1-(4-methylphenyl)ethan-1-amine follows similar synthetic routes but on a larger scale. The process involves:

    Batch or Continuous Flow Reactors: These reactors ensure efficient mixing and temperature control.

    Purification: The crude product is purified using techniques such as recrystallization or chromatography to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-1-(4-methylphenyl)ethan-1-amine undergoes various chemical reactions, including:

    Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

    Reduction: The compound can be reduced to form the corresponding amine or alcohol.

    Substitution: The fluorine atom can be substituted with other nucleophiles such as hydroxide or alkoxide.

Common Reagents and Conditions

    Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

    Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

    Substitution: Nucleophiles like sodium hydroxide or potassium tert-butoxide.

Major Products

    Oxidation: Formation of imines or nitriles.

    Reduction: Formation of primary amines or alcohols.

    Substitution: Formation of hydroxyl or alkoxy derivatives.

Scientific Research Applications

2-Fluoro-1-(4-methylphenyl)ethan-1-amine has several scientific research applications:

    Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting the central nervous system.

    Materials Science: The compound is used in the development of novel materials with specific electronic or optical properties.

    Biological Studies: It serves as a probe to study the interaction of fluorinated compounds with biological systems.

    Industrial Applications: It is used in the synthesis of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Fluoro-1-(4-methylphenyl)ethan-1-amine involves its interaction with specific molecular targets:

    Molecular Targets: The compound interacts with enzymes or receptors in the central nervous system, modulating their activity.

    Pathways Involved: It may influence neurotransmitter pathways, affecting the release or uptake of neurotransmitters like dopamine or serotonin.

Comparison with Similar Compounds

Key Observations :

  • Fluorine vs. Fluorine’s electron-withdrawing effect may also stabilize the amine group against oxidation .
  • Methyl vs. Methoxy : The 4-methyl group in the target compound enhances lipophilicity relative to the 2-methoxy group in , which could influence blood-brain barrier penetration .

Pharmacological Implications

While direct activity data for 2-fluoro-1-(4-methylphenyl)ethan-1-amine are absent, analogs provide insights:

  • MAO-B Inhibition: Fluorinated phenethylamines (e.g., ) show selectivity for monoamine oxidase-B (MAO-B), a target in Parkinson’s disease .
  • TAAR1 Agonism : Thiophene-substituted ethanamines () exhibit TAAR1 agonist activity, relevant to schizophrenia treatment .

Biological Activity

2-Fluoro-1-(4-methylphenyl)ethan-1-amine, commonly referred to as a fluorinated derivative of phenylethylamine, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique molecular structure, which includes a fluorine atom at the second carbon position and a para-methyl group on the aromatic ring. These modifications may enhance its interaction with various biological targets, making it a candidate for further pharmacological exploration.

The molecular formula of 2-Fluoro-1-(4-methylphenyl)ethan-1-amine is C9H12FN, with a molecular weight of approximately 189.66 g/mol. The presence of the fluorine atom and the para-methyl group contributes to its distinct chemical reactivity and potential biological activity.

Although specific mechanisms of action for 2-Fluoro-1-(4-methylphenyl)ethan-1-amine are not fully elucidated, preliminary studies suggest that it may interact with neurotransmitter systems, particularly those involving dopamine and serotonin. These interactions are crucial for mood regulation and cognitive functions, similar to other compounds in the phenylethylamine class.

Biological Activity

Research indicates that 2-Fluoro-1-(4-methylphenyl)ethan-1-amine may exhibit stimulant properties akin to other phenylethylamines. Key findings include:

  • Neurotransmitter Interaction : The compound is believed to influence dopaminergic and serotonergic pathways, which are vital for various neuropsychological processes.
  • Potential Therapeutic Applications : Its unique structure suggests possible applications in treating mood disorders or cognitive impairment, although more research is needed to confirm efficacy and safety.

Comparative Analysis

To better understand the uniqueness of 2-Fluoro-1-(4-methylphenyl)ethan-1-amine, we compare it with structurally similar compounds:

Compound NameMolecular FormulaUnique Features
2-FluoroamphetamineC9H12FNo methyl group on the aromatic ring; primarily used as a stimulant.
4-MethylamphetamineC10H15NLacks the fluorine atom; known for significant psychoactive effects.
PhenylethylamineC8H11NSimpler structure without fluorine or methyl substitutions; serves as a natural monoamine compound.

The presence of both fluorine and the para-methyl group in 2-Fluoro-1-(4-methylphenyl)ethan-1-amine distinguishes it from these compounds, potentially enhancing its biological activity and selectivity.

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